5-bromo-N-[(2-methyl-1H-indol-5-yl)methyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(2-methyl-1H-indol-5-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C15H13BrN2O2/c1-9-6-11-7-10(2-3-12(11)18-9)8-17-15(19)13-4-5-14(16)20-13/h2-7,18H,8H2,1H3,(H,17,19)
• InChI Key: HHRZLCMZKGROLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C=CC(=C2)CNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol
• CAS No.: 852136-86-8

Description

“5-bromo-N-[(2-methyl-1H-indol-5-yl)methyl]furan-2-carboxamide” is a compound that belongs to the class of indole derivatives. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active properties.

Scientific Research Applications

Antiprotozoal Activity

Research has demonstrated the synthesis of novel compounds, including those structurally related to 5-bromo-N-[(2-methyl-1H-indol-5-yl)methyl]furan-2-carboxamide, exhibiting significant antiprotozoal activity. These compounds have shown potent in vitro and in vivo activities against protozoal pathogens like Trypanosoma b. rhodesiense and Plasmodium falciparum, highlighting their potential as therapeutic agents for protozoal infections (Ismail et al., 2004).

Antimicrobial Activity

Compounds derived from this compound have been evaluated for their antimicrobial properties. These studies have identified several derivatives with high antibacterial activity against resistant bacterial strains such as A. baumannii, K. pneumoniae, and MRSA. These findings support the potential use of these compounds in addressing drug-resistant bacterial infections (Siddiqa et al., 2022).

Corrosion Inhibition

Research into furan derivatives, related to this compound, has explored their application as corrosion inhibitors for metals. These studies have shown that such compounds can effectively prevent corrosion in metal surfaces, particularly in acidic environments, making them valuable for industrial applications (Khaled & El-maghraby, 2014).

Bio-based Materials

The synthesis of biobased polyesters using derivatives of this compound demonstrates the potential of these compounds in creating environmentally friendly materials. These polymers, derived from renewable resources, offer promising applications in various fields, including packaging and biomedical materials, due to their biodegradability and mechanical properties (Jiang et al., 2014).

Cancer Research

Compounds structurally related to this compound have been investigated for their potential as anticancer agents. These studies have focused on the design and synthesis of derivatives targeting specific cellular receptors, demonstrating promising cytotoxic activities against various cancer cell lines. This research highlights the potential of these compounds in developing new cancer therapies (Lan et al., 2017).